6-fluoro-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole

• IUPAC Name: 6-fluoro-2-[3-[(2-methylimidazol-1-yl)methyl]azetidin-1-yl]-1,3-benzothiazole
• InChI: InChI=1S/C15H15FN4S/c1-10-17-4-5-19(10)7-11-8-20(9-11)15-18-13-3-2-12(16)6-14(13)21-15/h2-6,11H,7-9H2,1H3
• InChI Key: KRDXQDGGHDHGOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CC2CN(C2)C3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C15H15FN4S
• Molecular Weight: 302.4 g/mol
• CAS No.: 2640830-07-3

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Heterocyclic compounds are rapidly increasing in number due to extensive synthetic research and also their synthetic utility. Such compounds have a wide range of uses in the field of medicinal chemistry.

Molecular Structure Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Safety and Hazards

The safety and hazards of a specific compound depend on its structure and properties. For example, some imidazole derivatives are used as drugs and are safe for human consumption under certain conditions.

Future Directions

Given the wide range of activities of imidazole derivatives, there is significant interest in developing new compounds with this core structure. Future research will likely focus on synthesizing new imidazole derivatives and testing their biological activities.